Cas no 1556430-49-9 ((3-bromo-4-chlorophenyl)methanesulfonamide)

• Product Name: (3-bromo-4-chlorophenyl)methanesulfonamide
• CAS No: 1556430-49-9
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• MDL: MFCD26025072
• CID: 5245753
• PubChem ID: 83231153
• Update Time: 2026-03-08

(3-bromo-4-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-bromo-4-chloro-
• (3-bromo-4-chlorophenyl)methanesulfonamide

• MDL： MFCD26025072
• Inchi： 1S/C7H7BrClNO2S/c8-6-3-5(1-2-7(6)9)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： SQTPUVCLFFQUHR-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(Cl)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3-bromo-4-chlorophenyl)methanesulfonamide

(3-Bromo-4-Chlorophenyl)Methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 1556430-49-9, commonly referred to as (3-bromo-4-chlorophenyl)methanesulfonamide, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis and drug development.

(3-Bromo-4-chlorophenyl)methanesulfonamide is characterized by its aromatic ring system, which includes bromine and chlorine substituents at the 3 and 4 positions, respectively. The methanesulfonamide group attached to the phenyl ring contributes to the compound's reactivity and stability, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of medicinal chemistry.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that (3-bromo-4-chlorophenyl)methanesulfonamide can serve as a versatile building block for constructing complex molecular architectures. For instance, it has been employed in the synthesis of heterocyclic compounds, which are critical components of many pharmaceutical agents. The presence of both bromine and chlorine substituents allows for a wide range of substitution reactions, enabling chemists to tailor the compound's properties for specific applications.

In terms of pharmacological applications, (3-bromo-4-chlorophenyl)methanesulfonamide has shown promise as a precursor for drug candidates targeting various diseases. Recent studies have explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Its ability to interact with key biological targets makes it a valuable tool in drug discovery efforts.

The synthesis of (3-bromo-4-chlorophenyl)methanesulfonamide involves a multi-step process that typically begins with the bromination and chlorination of an aromatic ring followed by sulfonation and amidation steps. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

In addition to its direct applications, (3-bromo-4-chlorophenyl)methanesulfonamide has also been utilized as a reagent in various chemical transformations. For example, it has been employed in Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryl compounds with high precision. Its role as a coupling partner underscores its importance in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of (3-bromo-4-chlorophenyl)methanesulfonamide. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. These computational tools are invaluable for designing new experiments and optimizing synthetic routes.

In conclusion, CAS No. 1556430-49-9, or (3-bromo-4-chlorophenyl)methanesulfonamide, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational chemistry, position it as a key player in the development of innovative chemical products and therapies.